Cas no 36099-42-0 (2-benzyl-2-methyloxirane)

• Product name: 2-benzyl-2-methyloxirane
• CAS No: 36099-42-0
• MF: C₁₀H₁₂O
• MW: 148.20168
• CID: 1478059
• PubChem ID: 10997197

2-benzyl-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-methyl-2-(phenylmethyl)-
• 2-benzyl-2-methyloxirane
• rac-2-methyl-3-phenyl-1,2-epoxypropane
• 36099-42-0
• 2-methyl-2-benzyl-oxirane
• EN300-1869554
• DTXSID40451173
• HXDOYMSDQUBFHJ-UHFFFAOYSA-N
• SCHEMBL2525239

• Inchi： InChI=1S/C10H12O/c1-10(8-11-10)7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
• InChI Key： HXDOYMSDQUBFHJ-UHFFFAOYSA-N
• SMILES： CC1(CO1)CC2=CC=CC=C2

Computed Properties

• Exact Mass: 148.08886
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53